Cas no 348-67-4 (Methionine)

Methionine Properties

Names and Identifiers

• D-Methionine
• (r)-2-amino-4-(methylmercapto)butyric acid
• d-2-amino-4-(methylthio)butyric acid
• MRX-1024
• (2R)-2-amino-4-methylsulfanylbutanoic acid
• H-D-Met-OEt.HCl
• H-D-Met-OH
• (R)-2-Amino-4-(methylmercapto)butyric acid (D-2-Amino-4-(methylthio)butanoic acid
• D-Methionin
• R-Methionine
• D-2-Amino-4-(methylthio)butanoic acid
• (R)-Methionine
• methionine
• D-Metionien
• METHIONINE, D-
• (R)-2-amino-4-(methylthio)butanoic acid
• (2R)-2-amino-4-(methylsulfanyl)butanoic acid
• Methionine D-
• FFEARJCKVFRZRR-SCSAIBSYSA-N
• MED
• D-Metionien [Australian]
• 868496F25R
• L-Methio
• AC-12369
• HY-13694
• MFCD00002622
• (R)-2-Amino-4-methylsulfanyl-butyric acid
• METHIONINE D-FORM [MI]
• EN300-72154
• C00855
• AKOS015852500
• s4494
• BDBM50463194
• NCGC00163337-01
• CS-7880
• DS-15125
• M0102
• S-METHYL-D-HOMOCYSTEINE
• UNII-868496F25R
• bmse000450
• AM81977
• NSC 45689
• D-Methionine;MRX-1024
• DTXSID90883369
• 348-67-4
• D-Met
• SCHEMBL126688
• AC-8661
• D-Methionine, >=98% (HPLC)
• L-Methionine;
• Q-101531
• DB02893
• Methionine d-form
• NS00079639
• EINECS 206-483-6
• J-300192
• CHEBI:16867
• CHEMBL1234268
• NSC-45689
• Q27093862
• D-Methionine, puriss., >=99.0% (NT)
• D-Met-OH
• A822453
• Z1147215595
• DB-038140
• (R)-Methionine; MRX 1024; NSC 45689; S-Methyl-D-homocysteine
• M02939
• +Expand

• MDL： MFCD00002622
• InChIKey： FFEARJCKVFRZRR-SCSAIBSYSA-N
• Inchi： 1S/C5H11NO2S/c1-9-3-2-4(6)5(7)8/h4H,2-3,6H2,1H3,(H,7,8)/t4-/m1/s1
• SMILES： S(C([H])([H])[H])C([H])([H])C([H])([H])[C@]([H])(C(=O)O[H])N([H])[H]
• BRN： 1722293

Computed Properties

• Exact Mass: 149.05105g/mol
• Surface Charge: 0
• XLogP3: -1.9
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Rotatable Bond Count: 4
• Monoisotopic Mass: 149.05105g/mol
• Monoisotopic Mass: 149.05105g/mol
• Topological Polar Surface Area: 88.6Ų
• Heavy Atom Count: 9
• Complexity: 97
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• Tautomer Count: nothing
• Surface Charge: 0

Experimental Properties

• LogP: 0.85170
• PSA: 88.62000
• Merck: 14,5975
• Refractive Index: 1.5216 (estimate)
• Water Partition Coefficient: 53 g/L (20 ºC)
• Boiling Point: 306.9℃ at 760 mmHg
• Melting Point: 273-275 ºC
• Vapor Pressure: 0.0±1.4 mmHg at 25°C
• Flash Point: 139.4℃
• Solubility: 53 g/L (20°C)
• Color/Form: Not available
• Stability/Shelf Life: Stable. Incompatible with strong oxidizing agents.
• Solubility: Not available
• Specific Rotation: -24 º (c=8, 6N HCl)
• Density: 1.113 (estimate)

Methionine Security Information

• RTECS：PD0455000
• WGK Germany：3
• Safety Term：S22;S24/25
• Safety Instruction： S22-S24/25
• Risk Phrases：R33
• Dangerous goods sign： Xi
• Hazardous Material transportation number：NONH for all modes of transport
• Hazard Statement： H315; H319; H335
• Warning Statement： P261; P264; P271; P280; P302+P352; P304+P340; P305+P351+P338; P312; P321; P332+P313; P337+P313; P362; P403+P233; P405; P501
• Storage Condition：Powder -20°C 3 years   4°C 2 years In solvent -80°C 6 months   -20°C 1 month
• Risk Phrases： R36/37/38: irritating to eyes, respiratory tract and skin.
• Signal Word：Warning
• TSCA：Yes

Methionine Customs Data

• HS CODE：2930400000
• Customs Data：

  China Customs Code:

  2930909090

  Overview:

  2930909090. Other organic sulfur compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:30.0%

  Declaration elements:

  Product Name, component content, use to

  Summary:

  2930909090. other organo-sulphur compounds. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:30.0%

Related Categories

• Solvents and Organic Chemicals Organic Compounds Acids/Esters
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